6-(2-Chloropropionyl)benzoxazol-2(3H)-one

• Molecular Formula: C10H8ClNO3
• Molecular Weight: 225.63 g/mol
• IUPAC Name: 6-(2-chloropropanoyl)-3H-1,3-benzoxazol-2-one
• InChI: InChI=1S/C10H8ClNO3/c1-5(11)9(13)6-2-3-7-8(4-6)15-10(14)12-7/h2-5H,1H3,(H,12,14)
• InChI Key: OHWXSZFXEOHVIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC2=C(C=C1)NC(=O)O2)Cl

Description

6-(2-Chloropropionyl)benzoxazol-2(3H)-one is a useful research compound. Its molecular formula is C10H8ClNO3 and its molecular weight is 225.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

81.1 g (600 mmol) 2-benzoxazolinone are dissolved at 80° C. in 720 g polyphosphoric acid. Then 66.1 ml (720 mmol) 2-chloropropionic acid are added dropwise and the mixture is heated for 3 h to 125° C., then the reaction mixture is poured onto ice water, the precipitated product is suction filtered, washed with water and dried at 98° C. in the circulating air dryer.